Cas no 108221-11-0 (3,5-heptanedione, 2,2,6,6-tetramethyl-4-tricyclo[3.3.1.1~3,7~]dec-1-yl-)

• Product Name: 3,5-heptanedione, 2,2,6,6-tetramethyl-4-tricyclo[3.3.1.1~3,7~]dec-1-yl-
• CAS No: 108221-11-0
• MF: C₂₁H₃₄O₂
• MW: 318.493466854095
• CID: 1185351
• Update Time: 2024-08-05

3,5-heptanedione, 2,2,6,6-tetramethyl-4-tricyclo[3.3.1.1~3,7~]dec-1-yl- Chemical and Physical Properties

Names and Identifiers

• 3,5-heptanedione, 2,2,6,6-tetramethyl-4-tricyclo[3.3.1.1~3,7~]dec-1-yl-
• 4-(Adamantan-1-yl)-2,2,6,6-tetramethylheptane-3,5-dione
• LogP</sup>
• 3,5-Heptanedione, 2,2,6,6-tetramethyl-4-tricyclo[3.3.1.13,7]dec-1-yl-

• Inchi： 1S/C21H34O2/c1-19(2,3)17(22)16(18(23)20(4,5)6)21-10-13-7-14(11-21)9-15(8-13)12-21/h13-16H,7-12H2,1-6H3
• InChI Key： UQKGFASQQUBDKR-UHFFFAOYSA-N
• SMILES： CC(C)(C)C(=O)C(C12CC3CC(CC(C3)C1)C2)C(=O)C(C)(C)C

Computed Properties

• Exact Mass: 318.25602

Experimental Properties

• Density: 1.018±0.06 g/cm3(Predicted)
• Melting Point: 141-142 °C(Solv: hexane (110-54-3))
• Boiling Point: 404.9±18.0 °C(Predicted)
• PSA: 34.14
• pka: 10.73±0.20(Predicted)